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Compound of Interest

Compound Name: Alpha-Solamarine

Cat. No.: B1590948

Disclaimer: This guide addresses the topic of a-Solanine. It is presumed that the query for
"Alpha-Solamarine” was a typographical error, as a-Solanine is the scientifically recognized
compound with a substantial body of research.

This technical whitepaper provides an in-depth overview of a-solanine, a naturally occurring
glycoalkaloid found in plants of the Solanaceae family. It is intended for researchers, scientists,
and professionals in drug development, offering a detailed exploration of its history,
physicochemical properties, biological activities, and the experimental protocols used for its
study.

Discovery and History

a-Solanine was first isolated in 1820 from the berries of the European black nightshade,
Solanum nigrum, from which it derives its name.[1][2] It is a steroidal glycoalkaloid that plants,
such as potatoes (Solanum tuberosum) and tomatoes, naturally produce as a defense
mechanism against pests and diseases.[2][3][4] Historically, solanine was used in the treatment
of conditions like bronchitis, epilepsy, and asthma.[5] While its toxicity at high doses is well-
documented, recent scientific interest has shifted towards its potential therapeutic applications,
particularly its anticancer properties.[1][3] Research has shown that a-solanine concentrations
are particularly high in the green peels and sprouts of potatoes.[3]

Physicochemical Properties
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a-Solanine is a complex molecule consisting of a steroidal aglycone, solanidine, and a
trisaccharide side chain composed of galactose, glucose, and rhamnose.[4][6] Its chemical and
physical properties are summarized in the table below.

Property Value Reference
Molecular Formula C45H73N0O15 [718]
Molecular Weight 868.1 g/mol [718]
Melting Point ~285 °C (decomposes) [7119]

White, odorless solid; slender
Appearance [7]
needles from 85% alcohol

Practically insoluble in water;
N readily soluble in hot alcohol;
Solubility ] ] ) [5119]
practically insoluble in ether

and chloroform.

pKa 6.66 at 15 °C [7]

PubChem CID 9549171 [7]

Biological Activity and Quantitative Data

a-Solanine exhibits a wide range of biological activities, including antineoplastic, anti-
inflammatory, and pesticidal effects.[3][5][10] Its primary mechanism of action in cancer cells
involves inducing apoptosis (programmed cell death), inhibiting cell proliferation, and reducing
migration and invasion.[10][11]

Anticancer Activity (In Vitro)
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) Cancer
Cell Line Effect IC50 (24h) IC50 (48h) Reference
Type
Inhibition of
Human proliferation, - -
A2058 o Not specified Not specified [10]
Melanoma migration,
and invasion
Inhibition of
Human colony
JEG-3 Choriocarcino  formation, > 30 uM > 30 uM [12]
ma induction of
apoptosis
_ Multiple o 10.00-32.18 9.65-20.84
Various Cytotoxicity [13]
Cancers UM UM

Anti \ctivity (In Vivo)

Animal Model Cancer Type Dose Effect Reference

Significant
reduction in
) tumor take rate,
Mice Breast Cancer 5 mg/kg ) ] [11][13]
size, and weight;
induction of

apoptosis.

Significant
Nude Mice Choriocarcinoma  Not specified inhibition of [12]
xenograft growth.

Key Signaling Pathways

a-Solanine modulates several critical signaling pathways involved in cancer progression. Its
ability to induce apoptosis and inhibit proliferation is linked to its influence on pathways such as
PISK/Akt/mTOR and its regulation of apoptosis-related proteins.

PI3K/Akt/mTOR Signaling Pathway
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a-Solanine has been shown to suppress the phosphorylation of key components of the
PI13K/Akt pathway, which is crucial for cell survival and proliferation.[10] Furthermore, it can
induce autophagy by inhibiting the Akt/mTOR signaling pathway.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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